Cas no 549531-77-3 ((S)-4-Amino-1-methyl-pyrrolidin-2-one hydrochloride)

• Product Name: (S)-4-Amino-1-methyl-pyrrolidin-2-one hydrochloride
• CAS No: 549531-77-3
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• CID: 6620752
• PubChem ID: 122173342
• Update Time: 2026-03-11

(S)-4-Amino-1-methyl-pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-1-methyl-pyrrolidin-2-one hydrochloride
• (4S)-4-AMINO-1-METHYLPYRROLIDIN-2-ONE HCL
• (S)-4-Amino-1-methylpyrrolidin-2-one hydrochloride
• AT23597
• 549531-77-3

• Inchi： 1S/C5H10N2O.ClH/c1-7-3-4(6)2-5(7)8;/h4H,2-3,6H2,1H3;1H/t4-;/m0./s1
• InChI Key： NGUXWEHRQIGWMQ-WCCKRBBISA-N
• SMILES： Cl.O=C1C[C@@H](CN1C)N

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on (S)-4-Amino-1-methyl-pyrrolidin-2-one hydrochloride

Introduction to (S)-4-Amino-1-methyl-pyrrolidin-2-one hydrochloride (CAS No. 549531-77-3)

(S)-4-Amino-1-methyl-pyrrolidin-2-one hydrochloride, identified by its CAS number 549531-77-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrrolidinone class, which is well-known for its role in various biological processes and medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. The stereochemistry of the (S)-enantiomer is particularly crucial, as it influences the compound's biological activity and pharmacokinetic profile. In recent years, advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of such compounds, which is essential for developing targeted therapies.

Recent research has highlighted the importance of pyrrolidinone derivatives in the design of novel pharmaceuticals. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The structural motif of (S)-4-amino-1-methyl-pyrrolidin-2-one hydrochloride is particularly interesting because it mimics natural amino acids, allowing it to interact with biological targets in a highly specific manner.

In the context of drug discovery, (S)-4-amino-1-methyl-pyrrolidin-2-one hydrochloride has been investigated as a potential lead compound for various therapeutic applications. Its ability to modulate enzyme activity and receptor binding makes it a promising candidate for developing drugs that target neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, its structural flexibility allows for modifications that can enhance drug-like properties, including bioavailability and metabolic stability.

The synthesis of (S)-4-amino-1-methyl-pyrrolidin-2-one hydrochloride involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high enantiomeric purity. Catalytic hydrogenation, asymmetric amination, and chiral resolution techniques are commonly employed in these processes. The development of novel catalytic systems has further improved the efficiency and scalability of these synthetic routes, making it feasible to produce large quantities of the compound for research and industrial purposes.

From a biochemical perspective, the amine group in (S)-4-amino-1-methyl-pyrrolidin-2-one hydrochloride plays a critical role in its interactions with biological molecules. This group can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to proteins and enzymes. The hydrochloride salt form also contributes to the compound's solubility in aqueous environments, facilitating its use in biological assays and drug formulations.

Current research is exploring the therapeutic potential of (S)-4-amino-1-methyl-pyrrolidin-2-one hydrochloride in treating various diseases. Preclinical studies have shown that this compound can inhibit the activity of key enzymes involved in inflammation and oxidative stress, suggesting its utility in anti-inflammatory therapies. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders.

The pharmaceutical industry has recognized the significance of chiral compounds like (S)-4-amino-1-methyl-pyrrolidin-2-one hydrochloride due to their improved efficacy and reduced side effects compared to racemic mixtures. Regulatory agencies increasingly require detailed pharmacokinetic and toxicological data for such compounds before they can be approved for clinical use. This has driven innovation in synthetic methods and analytical techniques to ensure the highest quality standards.

In conclusion, (S)-4-amino-1-methyl-pyrrolidin-2-one hydrochloride (CAS No. 549531-77-3) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable tool for investigating new therapeutic strategies. As research continues to uncover its potential benefits, this compound is likely to play an increasingly important role in addressing various health challenges.